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Compound of Interest

Compound Name: 4-Dodecanol

Cat. No.: B156585

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemicals are paramount. This guide provides essential, immediate safety and
logistical information for 4-Dodecanol (also known as 1-Dodecanol or Lauryl alcohol), including
operational and disposal plans.

Hazard Identification and Personal Protective Equipment
(PPE)

4-Dodecanol poses several hazards that necessitate the use of appropriate personal
protective equipment. The primary risks include serious eye irritation and high toxicity to
aquatic ecosystems.[1] It may also cause skin and respiratory irritation.[2][3]

Summary of Hazards:

H319: Causes serious eye irritation.[1]

H410: Very toxic to aquatic life with long-lasting effects.[1]

May cause skin irritation.[2][3]

May cause respiratory irritation, particularly if dust is generated.[2]

The following table summarizes the recommended PPE for handling 4-Dodecanol.
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PPE Category Equipment Specification Standard/Regulation

. OSHA 29 CFR 1910.133 or
Chemical safety goggles or a

Eye & Face Protection ) European Standard EN166.[4]
full-face shield. (5176]

Chemical-resistant gloves Follow manufacturer's
Hand Protection (e.g., Nitrile, Neoprene, Butyl). specifications for chemical
[4171 compatibility.

Laboratory coat or chemical-
Body Protection resistant coveralls to prevent N/A

skin exposure.[4]

NIOSH/MSHA approved
respirator with a dust cartridge.
) ) Required when engineering
Respiratory Protection ) o N/A
controls are insufficient or
during spill cleanup to avoid

dust inhalation.[4]

Operational Plan: Safe Handling of 4-Dodecanol

Adherence to a standardized operational plan is crucial to minimize exposure risks and prevent
accidents.

Preparation and Engineering Controls

» Ventilation: Always handle 4-Dodecanol in a well-ventilated area. A chemical fume hood or a
local exhaust ventilation system is highly recommended to control vapors and prevent dust
dispersion.[4]

o Safety Equipment: Ensure that an eyewash station and a safety shower are readily
accessible and in close proximity to the workstation.[4][5]

o Material Review: Before beginning any work, thoroughly review the Safety Data Sheet (SDS)
for 4-Dodecanol.[4]
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Handling Procedure
e Avoid Dust and Aerosol Formation: Handle the compound carefully to avoid generating dust.

[2]

o Personal Contact: Avoid all direct contact with the skin, eyes, and clothing.[6][8] Do not eat,
drink, or smoke in areas where 4-Dodecanol is handled.[9]

e Grounding: For processes that may generate static electricity, ensure proper grounding to
prevent ignition.[9]

o Hygiene: Wash hands thoroughly with soap and water after handling the chemical, before
breaks, and at the end of the workday.[4] Contaminated clothing should be removed
immediately and laundered before reuse.[4]

Disposal Plan: Managing 4-Dodecanol Waste

Proper disposal of 4-Dodecanol is critical to prevent environmental contamination, given its
high aquatic toxicity.[2]

Waste Collection and Storage

o Hazardous Waste: 4-Dodecanol must be treated as hazardous waste.[10]

» Containment: Collect waste in its original container or a compatible, clearly labeled, and
tightly closed container to prevent leaks or spills.[10]

» No Mixing: Do not mix 4-Dodecanol waste with other chemicals to avoid potentially
dangerous reactions.

Spill Management

o Minor Spills: Restrict access to the area. Wearing full PPE, clean up spills immediately,
avoiding dust generation.[4] Collect the spilled material using an inert absorbent and place it
in a suitable container for disposal.[11]

o Major Spills: Evacuate the area and alert emergency responders.[8] Prevent the spill from
entering drains or waterways.[10]
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Final Disposal

o Licensed Disposal Service: Dispose of 4-Dodecanol waste through a licensed professional
waste disposal service.[2]

o Regulatory Compliance: Ensure that disposal methods comply with all federal, state, and
local environmental regulations.[2] Chemical waste generators are responsible for the
correct classification and disposal of hazardous waste.[6]

Quantitative Data Summary

The following table provides key quantitative data for 4-Dodecanol.

Property Value Source
Molecular Formula C12H260

Molecular Weight 186.33 g/mol

Appearance Colorless solid [1]
Melting Point 24 °C (75 °F; 297 K) [1]
Boiling Point 259 °C (498 °F; 532 K) [1]
Flash Point 127 °C (261 °F; 400 K) [1]
Solubility in water 0.004 g/L [1]

Experimental Workflow Visualization

The following diagram illustrates the standard workflow for the safe handling and disposal of 4-
Dodecanol.
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Caption: Workflow for Safe Handling and Disposal of 4-Dodecanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b156585?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Dodecanol
https://dept.harpercollege.edu/chemistry/msds/Dodecanol%201-.pdf
https://www.flinnsci.com/sds_312-dodecyl-alcohol/sds_312/
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Dodecanedioate.pdf
https://www.fishersci.com/store/msds?partNumber=AC155455000&productDescription=1-DODECANOL+98%25+500ML&vendorId=VN00033901&countryCode=US&language=en
https://www.hmdb.ca/system/metabolites/msds/000/010/351/original/HMDB11626.pdf?1358461273
https://corporate.dow.com/content/dam/corp/documents/science-sustainability/920-00004-01-personal-protective-equipment-guidance.pdf
https://datasheets.scbt.com/sc-208639.pdf
https://www.chemicalbook.com/msds/1-dodecanol.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_4_Decanol_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.fishersci.ca/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-d/S25686.pdf
https://www.benchchem.com/product/b156585#personal-protective-equipment-for-handling-4-dodecanol
https://www.benchchem.com/product/b156585#personal-protective-equipment-for-handling-4-dodecanol
https://www.benchchem.com/product/b156585#personal-protective-equipment-for-handling-4-dodecanol
https://www.benchchem.com/product/b156585#personal-protective-equipment-for-handling-4-dodecanol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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